Cas no 1247521-28-3 (3-cyclopentyl-2-methylpropan-1-amine)

• Product Name: 3-cyclopentyl-2-methylpropan-1-amine
• CAS No: 1247521-28-3
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 6365914
• PubChem ID: 62505022
• Update Time: 2025-10-29

3-cyclopentyl-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-2-methylpropan-1-amine
• Cyclopentanepropanamine, β-methyl-
• 1247521-28-3
• EN300-1241227
• CS-0285706
• AKOS011794864

• Inchi： 1S/C9H19N/c1-8(7-10)6-9-4-2-3-5-9/h8-9H,2-7,10H2,1H3
• InChI Key： SKIOPWICPSTWBL-UHFFFAOYSA-N
• SMILES： C1(CC(C)CN)CCCC1

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 84.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.864±0.06 g/cm3(Predicted)
• Boiling Point: 179.7±8.0 °C(Predicted)
• pka: 10.76±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 3-cyclopentyl-2-methylpropan-1-amine

Comprehensive Guide to 3-Cyclopentyl-2-Methylpropan-1-Amine (CAS No. 1247521-28-3): Properties, Applications, and Market Insights

3-Cyclopentyl-2-methylpropan-1-amine (CAS No. 1247521-28-3) is a specialized organic compound with a unique structural framework, combining a cyclopentyl ring with a branched amine functionality. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential as a building block for bioactive molecules. The cyclopentyl-methylpropanamine structure offers distinct steric and electronic properties, making it valuable for drug discovery and material science applications.

One of the most searched questions about 3-cyclopentyl-2-methylpropan-1-amine is its role in modern drug development. Researchers are particularly interested in its potential as a precursor for central nervous system (CNS) therapeutics, given the structural similarities to known neuromodulators. The amine functional group in this compound allows for versatile chemical modifications, enabling the creation of derivatives with tailored pharmacological properties.

The synthesis of 3-cyclopentyl-2-methylpropan-1-amine typically involves multi-step organic reactions, with careful control of stereochemistry being crucial for certain applications. Recent advances in green chemistry have led to more sustainable production methods for such cyclopentylamine derivatives, addressing growing environmental concerns in the chemical industry. This aligns with current trends toward eco-friendly synthetic processes that minimize waste and energy consumption.

In material science, CAS 1247521-28-3 has shown promise as a modifier for polymer systems. The bulky cyclopentyl group can impart desirable physical properties to materials, such as enhanced thermal stability or modified solubility characteristics. These applications are particularly relevant to the development of advanced functional materials for electronics and coatings industries.

The global market for specialty amines like 3-cyclopentyl-2-methylpropan-1-amine is experiencing steady growth, driven by increasing demand from pharmaceutical and advanced materials sectors. Market analysts project particular expansion in Asia-Pacific regions, where fine chemical production capabilities are rapidly developing. Companies specializing in custom chemical synthesis are actively developing improved production scales for this compound to meet rising demand.

Quality control of 1247521-28-3 requires sophisticated analytical techniques, including HPLC and GC-MS methods to ensure purity and consistency. The compound's physicochemical properties, such as its boiling point, solubility profile, and stability characteristics, are critical parameters for various applications. These technical specifications are frequently searched by professionals working with this material.

Recent patent literature reveals growing interest in 3-cyclopentyl-2-methylpropan-1-amine derivatives for various therapeutic applications. Several pharmaceutical companies have disclosed novel compounds incorporating this structural motif in their drug discovery programs, particularly for neurological and metabolic disorders. This has increased the compound's visibility in medicinal chemistry circles.

From a regulatory perspective, 3-cyclopentyl-2-methylpropan-1-amine requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate chemical safety measures should always be observed when working with this or any organic amine compound. Safety data sheets provide essential guidance for proper storage and handling procedures.

The future outlook for CAS 1247521-28-3 appears promising, with potential applications expanding beyond current uses. Ongoing research into structure-activity relationships may uncover new therapeutic possibilities, while material science applications continue to evolve. The compound's versatility ensures it will remain an important tool for chemical innovation across multiple disciplines.

For researchers and industry professionals seeking high-purity 3-cyclopentyl-2-methylpropan-1-amine, several specialized chemical suppliers offer this compound in various quantities. The development of cost-effective synthesis routes remains an active area of investigation, with potential to make this valuable building block more accessible for diverse applications in science and technology.